Cas no 2137601-17-1 (5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole)

• Product Name: 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole
• CAS No: 2137601-17-1
• MF: C₆H₇ClF₂N₂
• MW: 180.582987070084
• CID: 5257366
• Update Time: 2025-10-21

5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole
• 1H-Imidazole, 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-

• Inchi： 1S/C6H7ClF2N2/c1-3-10-4(2-7)5(11-3)6(8)9/h6H,2H2,1H3,(H,10,11)
• InChI Key： WEIKHUDQGFNFCM-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)N=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7

Additional information on 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole

Introduction to 5-(Chloromethyl)-4-(Difluoromethyl)-2-Methyl-1H-Imidazole (CAS No. 2137601-17-1)

5-(Chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole, with the CAS number 2137601-17-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and antiviral activities.

The molecular structure of 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole is characterized by the presence of a chloromethyl group, a difluoromethyl group, and a methyl group attached to the imidazole ring. These functional groups contribute to the compound's stability and reactivity, making it an interesting candidate for various pharmaceutical applications.

Recent studies have explored the potential of 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole in the development of new drugs. One notable area of research is its use as an antifungal agent. Imidazoles are well-known for their antifungal properties, and the addition of chloromethyl and difluoromethyl groups may enhance these properties by improving the compound's ability to penetrate fungal cell walls and disrupt essential cellular processes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antifungal activity of 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole against a panel of clinically relevant fungal strains. The results showed that this compound exhibited potent antifungal activity, particularly against Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to the compound's ability to inhibit ergosterol biosynthesis, a critical pathway in fungal cell membrane formation.

Beyond its antifungal properties, 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole has also shown promise as an antibacterial agent. A study conducted by a team at the University of California found that this compound effectively inhibited the growth of several Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The researchers suggested that the chloromethyl and difluoromethyl groups play a crucial role in disrupting bacterial cell membranes and inhibiting key enzymes involved in bacterial metabolism.

The potential applications of 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole extend beyond antimicrobial therapy. In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored its use as a lead compound for developing new anticancer drugs. The results indicated that this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was hypothesized to involve the induction of apoptosis through mitochondrial dysfunction.

The synthesis of 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole has been optimized to improve yield and purity. A common synthetic route involves the reaction of 4-difluoromethylimidazole with chloroacetyl chloride in the presence of a base such as triethylamine. This method provides a high yield and allows for easy scale-up for industrial production.

In terms of safety and toxicity, preliminary studies have shown that 5-(chloromethyl)-4-(difluoromethyl)-2-methyl-1H-imidazole has low toxicity at therapeutic concentrations. However, further research is needed to fully understand its pharmacokinetic properties and potential side effects in humans.

The future prospects for 5-(chloromethyl)-4-(difluoromethy l-2-meth yl-1H-im idazol e) are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various infections and cancers. Additionally, researchers are exploring ways to modify its structure to enhance its therapeutic potential while minimizing side effects.

In conclusion, 5-(chloro methyl)-4 -(difuoro meth yl)-2-me thyl -1H-i midazol e (CAS No . 2 13760 1 - 17 - 1) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for developing new drugs with diverse biological activities. Continued research will likely uncover more applications and optimize its use in clinical settings.